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Chemical Profile and Natural Sources

Delphinidin (3,3',4',5,5',7-hexahydroxyflavylium) is an anthocyanidin. Its chloride salt form, delphinidin

chloride, is commonly used in scientific research for its stability and solubility [1] [2]. The compound is

characterized by two aromatic rings (A and B) joined by a heterocyclic pyran ring (C), with multiple

hydroxyl groups responsible for its strong antioxidant properties [1] [3].

The table below summarizes the primary natural sources and key chemical data for delphinidin chloride.

Category Details

Natural
Sources

Bilberry, blueberry, blackcurrant, cranberry, pomegranate, eggplant (skin), red/purple
grapes, red wine [4] [1] [5].

Chemical
Formula

C₁₅H₁₁ClO₇ [2].

Molar Mass 338.70 g/mol [2].

CAS Number 528-53-0 [2] [5].

Form Solid, appearing brown to black [2].

Solubility Soluble in polar solvents like methanol, water, and DMSO [1] [2].
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Extraction and Purification Methods

Conventional extraction methods for anthocyanins like delphinidin often involve maceration with organic

solvents such as methanol or ethanol [6]. However, research into greener and more efficient methods is

advancing.

Deep Eutectic Solvents (DES): These are considered green, biodegradable, and low-toxicity
solvents. They typically consist of a hydrogen bond acceptor (e.g., choline chloride) and a hydrogen

bond donor (e.g., lactic acid, oxalic acid). The acidic nature of certain DES helps stabilize the
flavylium cation form of anthocyanins, leading to higher extraction yields compared to conventional

solvents [6].
Pressurized Liquid Extraction (PLE): This method uses high pressure and temperature to extract

compounds rapidly and with less solvent [6].
Purification: After extraction, counter-current chromatography is a efficient and cost-effective liquid-

liquid separation technique for purifying anthocyanins on a preparative scale, serving as an
alternative to preparative HPLC [6].

Biological Activities and Mechanistic Insights

Delphinidin chloride exhibits a range of biological activities with potential therapeutic applications,

primarily through the modulation of key cellular signaling pathways.

The following diagram illustrates the primary signaling pathways through which delphinidin chloride exerts

its documented anticancer effects.
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FIGURE 1: Key signaling pathways modulated by delphinidin chloride, leading to its observed anticancer

effects.

Anticancer Mechanisms

Delphinidin chloride inhibits cancer cell proliferation and induces apoptosis through multiple pathways.

Induction of Apoptosis: In human colon cancer cells (HCT116), delphinidin chloride upregulates
the expression of caspases-3, -8, and -9 and decreases the level of the anti-apoptotic protein Bcl-2

[3]. It can also induce cell cycle arrest at the G2/M phase [4] [3].
Inhibition of Key Signaling Pathways: The compound directly targets and inhibits several pro-

survival kinases. It acts as a potent inhibitor of EGFR and has been shown to inhibit Fyn kinase,
MAPKK4, and PI3K activity, thereby suppressing downstream effectors like NF-κB and AP-1, which

are crucial for cell growth and inflammation [4] [2] [7].
Anti-metastatic Effects: Delphinidin chloride can inhibit the epithelial-to-mesenchymal transition

(EMT), a key process in metastasis. In human osteosarcoma and hepatocellular carcinoma cells, it
suppresses the expression of EMT markers and matrix metalloproteinases (MMPs), potentially

through the inhibition of ERK/p38 MAPK and EGFR signaling [4].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s525603?utm_src=pdf-body-img
https://www.smolecule.com/products/s525603?utm_src=pdf-body
https://www.smolecule.com/products/s525603?utm_src=pdf-body
https://www.smolecule.com/products/s525603?utm_src=pdf-body
https://link.springer.com/article/10.1007/s00044-024-03296-y
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/delphinidin
https://link.springer.com/article/10.1007/s00044-024-03296-y
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/delphinidin
https://www.medchemexpress.com/delphinidin-chloride.html?srsltid=AfmBOoq9kr_4rU_1JMLg71Tvd0bhq6zDzU-Lr7TSXg66Hhe9Pd_XA_kX
https://www.sciencedirect.com/topics/chemistry/delphinidin
https://www.smolecule.com/products/s525603?utm_src=pdf-body
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/delphinidin
https://www.smolecule.com/products/s525603?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Anti-angiogenic Activity

Angiogenesis, the formation of new blood vessels, is critical for tumor growth. Delphinidin chloride

exhibits anti-angiogenic properties by downregulating critical factors like HIF-1α and VEGF, and by

inhibiting VEGFR2 signaling in endothelial cells [4] [8]. This action disrupts the blood supply necessary for

tumors to grow.

Anti-inflammatory and Other Activities

Delphinidin chloride demonstrates significant anti-inflammatory effects by strongly inhibiting TNF-α-

induced COX-2 expression [4]. It has also shown potential in mitigating pathological markers in models of

psoriasis by improving keratinocyte differentiation and reducing inflammation [4].

Research Considerations and Protocols

For researchers intending to work with delphinidin chloride, several practical aspects must be considered.

In Vitro Experimental Notes

Solution Preparation: Delphinidin chloride is unstable in solution. Prepare fresh stock solutions
before use. It is soluble in DMSO, and common working concentrations in cell-based assays range

from ~10 μM to 75 μM, depending on the cell type and assay [4] [2].
Cell-Based Assays:

Proliferation Assay: Treat cells (e.g., Human Aortic Endothelial Cells - HAoECs) with varying
concentrations of delphinidin chloride (e.g., 0.1-5 μg/mL) for 24-72 hours. Cell proliferation

can be measured using MTT or WST-1 assays [8].
Apoptosis Assay: After treatment, apoptosis can be detected using Annexin V/propidium

iodide staining followed by flow cytometry. Monitor the cleavage of caspases and histone
deacetylase 3 (HDAC3) via Western blotting [4] [9].

Key Research Challenges
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Low Bioavailability and Stability: A major challenge is its poor absorption and rapid degradation

under physiological conditions (pH > 3, light sensitivity) [8] [3].
Innovative Delivery Systems: To overcome bioavailability issues, researchers are exploring

advanced delivery systems. For instance, encapsulating delphinidin in small extracellular vesicles
(sEVs) has been shown to enhance its stability and anti-angiogenic potency by up to 100-fold in some

assays [8].
Metabolism: The metabolism and precise bioavailability of delphinidin and its glycosides in biological

systems are not fully understood and require further exploration [1] [3].

In summary, delphinidin chloride is a promising natural compound with compelling multi-target

mechanisms against cancer and other proliferation-related diseases. While challenges regarding its stability

and delivery remain significant, ongoing research into novel formulations and a deeper understanding of its

pharmacokinetics are paving the way for its future development as a therapeutic or nutraceutical agent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/b525603#natural-sources-of-delphinidin-chloride
https://www.smolecule.com/products/b525603#natural-sources-of-delphinidin-chloride
https://www.smolecule.com/products/b525603#natural-sources-of-delphinidin-chloride
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s525603?utm_src=pdf-bulk
https://www.smolecule.com/products/s525603?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

